Cas no 1804156-36-2 (2-Bromo-7-chloro-1H-benzimidazole-4-sulfonyl chloride)

• Product Name: 2-Bromo-7-chloro-1H-benzimidazole-4-sulfonyl chloride
• CAS No: 1804156-36-2
• MF: C₇H₃BrCl₂N₂O₂S
• MW: 329.985917329788
• CID: 4824101
• Update Time: 2025-05-24

2-Bromo-7-chloro-1H-benzimidazole-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-7-chloro-1H-benzimidazole-4-sulfonyl chloride

• Inchi： 1S/C7H3BrCl2N2O2S/c8-7-11-5-3(9)1-2-4(6(5)12-7)15(10,13)14/h1-2H,(H,11,12)
• InChI Key： CROHZJWCGQTHEO-UHFFFAOYSA-N
• SMILES： BrC1=NC2C(=CC=C(C=2N1)Cl)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 347
• XLogP3: 3.2
• Topological Polar Surface Area: 71.2

Additional information on 2-Bromo-7-chloro-1H-benzimidazole-4-sulfonyl chloride

Introduction to 2-Bromo-7-chloro-1H-benzimidazole-4-sulfonyl chloride (CAS No. 1804156-36-2)

2-Bromo-7-chloro-1H-benzimidazole-4-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1804156-36-2, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the benzimidazole family, a class of molecules widely recognized for their diverse biological activities and therapeutic potential. The presence of bromo and chloro substituents, along with the sulfonyl chloride functional group, enhances its utility as an intermediate in the synthesis of more complex pharmacological agents.

The structural features of 2-Bromo-7-chloro-1H-benzimidazole-4-sulfonyl chloride make it a valuable building block for drug discovery and development. The benzimidazole core is a well-documented scaffold in medicinal chemistry, exhibiting properties such as antimicrobial, antiviral, anti-inflammatory, and anticancer activities. The introduction of bromo and chloro atoms at the 2 and 7 positions, respectively, modifies the electronic and steric properties of the molecule, influencing its reactivity and biological interactions. The sulfonyl chloride group at the 4-position further extends its synthetic versatility, enabling further derivatization through nucleophilic substitution reactions.

In recent years, there has been a growing interest in benzimidazole derivatives as potential therapeutic agents. Several studies have highlighted the importance of this scaffold in developing novel drugs targeting various diseases. For instance, modifications of the benzimidazole core have led to the discovery of compounds with enhanced binding affinity to biological targets, improving their efficacy and selectivity. The compound 2-Bromo-7-chloro-1H-benzimidazole-4-sulfonyl chloride is particularly noteworthy due to its ability to serve as a precursor for synthesizing more complex molecules with tailored biological activities.

One of the most compelling aspects of 2-Bromo-7-chloro-1H-benzimidazole-4-sulfonyl chloride is its role in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. By modifying the benzimidazole core with bromo and chloro substituents, researchers can fine-tune the interactions between the compound and kinase active sites. The sulfonyl chloride group provides an additional handle for further chemical modifications, allowing for the optimization of potency and selectivity.

Recent advancements in computational chemistry have also contributed to the understanding of how structural modifications in benzimidazole derivatives affect their biological activity. Molecular modeling studies have demonstrated that subtle changes in the substitution pattern can significantly alter binding affinities and pharmacokinetic properties. This knowledge has been instrumental in designing new analogs of 2-Bromo-7-chloro-1H-benzimidazole-4-sulfonyl chloride with improved therapeutic profiles.

The synthesis of 2-Bromo-7-chloro-1H-benzimidazole-4-sulfonyl chloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of bromo and chloro atoms typically involves halogenation reactions, while the sulfonyl chloride group is introduced through sulfonation followed by chlorosulfonation or direct sulfonylation with thionyl chloride. These synthetic routes highlight the compound's complexity but also underscore its synthetic utility as a versatile intermediate.

In conclusion, 2-Bromo-7-chloro-1H-benzimidazole-4-sulfonyl chloride (CAS No. 1804156-36-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it an invaluable tool for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for benzimidazole derivatives, compounds like this are expected to play an increasingly important role in drug discovery and development.